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Compound of Interest

Compound Name:
3-Amino-1-(1-methyl-1H-pyrazol-

4-YL)propan-1-OL

Cat. No.: B13154018

Get Quote

In the landscape of medicinal chemistry, the pyrazole nucleus stands as a "privileged

scaffold"—a molecular framework that consistently appears in a multitude of biologically active

compounds.[1][2] Its unique electronic properties and ability to act as a versatile

pharmacophore have led to its incorporation into numerous clinically approved drugs, targeting

a wide array of diseases from cancer to inflammation and neurological disorders.[3][4][5] This

guide focuses on a specific, novel derivative, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-
ol, a molecule that synergistically combines the therapeutic potential of the N-methylpyrazole

core with the proven 3-amino-1-propanol side chain, a key structural motif in various CNS-

active agents.[6][7][8]

While a dedicated CAS (Chemical Abstracts Service) number for this precise molecule is not

broadly listed in public databases, its constituent parts and the straightforward synthetic

strategies to access it make it a compound of significant interest for research and development.

This document provides a comprehensive technical overview, from its rational synthesis to its

potential applications, designed for researchers, scientists, and professionals in the field of

drug development.

Physicochemical and Structural Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13154018#bc-rfq
https://jchr.org/index.php/JCHR/article/download/9138/5113/17299
https://www.ias.ac.in/article/fulltext/jcsc/131/08/0070
https://www.mdpi.com/1422-0067/24/9/7834
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-9-26
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://www.benchchem.com/product/b13154018/docs?utm_src=pdf-body#introduction-a-privileged-scaffold-for-modern-drug-discovery
https://www.benchchem.com/product/b13154018/docs?utm_src=pdf-body#introduction-a-privileged-scaffold-for-modern-drug-discovery
https://www.chemimpex.com/es/products/15138
https://pubmed.ncbi.nlm.nih.gov/533885/
https://pubmed.ncbi.nlm.nih.gov/41270646/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13154018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A precise experimental characterization is pending synthesis and analysis. However, based on

its chemical structure, we can tabulate its core physicochemical properties.

Property Value

Molecular Formula C₇H₁₃N₃O

Molecular Weight 155.20 g/mol

IUPAC Name
3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-

ol

Canonical SMILES CN1C=C(C=N1)C(O)CCN

Predicted LogP -0.5 to 0.5

Hydrogen Bond Donors 3 (amine and hydroxyl)

Hydrogen Bond Acceptors 4 (amine, hydroxyl, and pyrazole nitrogens)

Proposed Synthesis and Mechanistic Rationale
The synthesis of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol can be efficiently

achieved via a robust and well-documented two-step sequence. This pathway leverages the

versatility of the key starting material, 1-methyl-1H-pyrazole-4-carbaldehyde (CAS No: 25016-

11-9), a readily available intermediate used in pharmaceutical synthesis.[9][10][11] The chosen

route involves a classic nitroaldol (Henry) reaction followed by a chemoselective reduction.
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Step 1: Henry (Nitroaldol) Reaction

Step 2: Nitro Group Reduction

1-Methyl-1H-pyrazole-
4-carbaldehyde

3-Nitro-1-(1-methyl-1H-pyrazol
-4-yl)propan-1-ol

(Intermediate)

Nitroethane Base Catalyst
(e.g., Triethylamine)

Intermediate from Step 1

Purification & Isolation

3-Amino-1-(1-methyl-1H-pyrazol
-4-yl)propan-1-ol
(Final Product)

Reducing Agent
(e.g., H2, Raney Ni)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Step 1: The Henry Reaction
The Henry reaction is a classic C-C bond-forming reaction that involves the base-catalyzed

addition of a nitroalkane to an aldehyde or ketone.[12][13] This reaction is exceptionally useful

as the resulting β-nitro alcohol can be readily converted into other valuable functional groups,

most notably the corresponding β-amino alcohol.[12]
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Mechanism: The reaction is initiated by the deprotonation of nitroethane at the α-carbon by a

base, forming a nucleophilic nitronate anion. This anion then attacks the electrophilic

carbonyl carbon of 1-methyl-1H-pyrazole-4-carbaldehyde. The resulting β-nitro alkoxide is

subsequently protonated by the solvent or upon workup to yield the β-nitro alcohol

intermediate. All steps in the Henry reaction are reversible.[12]

Step 2: Reduction of the Nitro Group
The nitro group of the intermediate is a versatile precursor to an amine and can be reduced

using several methods. Catalytic hydrogenation is often the method of choice due to its high

efficiency and clean reaction profile.

Mechanism: The most common method is catalytic hydrogenation using hydrogen gas and a

metal catalyst such as Raney Nickel or Palladium on Carbon (Pd/C).[14][15] The nitro group

is reduced to the corresponding primary amine without affecting the pyrazole ring or the

secondary alcohol. Other reagents like iron in acetic acid or sodium borohydride in the

presence of a transition metal catalyst can also be employed.[15][16]

Experimental Protocols
The following protocols are provided as a robust starting point for laboratory synthesis.

Protocol 1: Synthesis of 3-Nitro-1-(1-methyl-1H-pyrazol-
4-yl)propan-1-ol

Reaction Setup: To a solution of 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in ethanol (5

mL per mmol of aldehyde) in a round-bottom flask, add nitroethane (1.5 eq).

Catalyst Addition: Cool the mixture to 0 °C in an ice bath. Slowly add triethylamine (0.2 eq)

dropwise while stirring.

Reaction Execution: Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

aldehyde is consumed.

Workup and Isolation: Once complete, concentrate the reaction mixture under reduced

pressure. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution
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of ammonium chloride, followed by brine. Dry the organic layer over anhydrous sodium

sulfate, filter, and concentrate in vacuo.

Purification: Purify the crude product by column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) to yield the pure β-nitro alcohol intermediate.

Protocol 2: Synthesis of 3-Amino-1-(1-methyl-1H-
pyrazol-4-yl)propan-1-ol

Reaction Setup: Dissolve the purified nitro alcohol intermediate from Protocol 1 (1.0 eq) in

methanol or ethanol in a hydrogenation vessel.

Catalyst Addition: Carefully add Raney Nickel (approx. 10% by weight, washed with the

reaction solvent) to the solution under an inert atmosphere (e.g., argon or nitrogen).

Reaction Execution: Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir

vigorously at room temperature for 4-8 hours. The reaction is often exothermic and may

require initial cooling.

Workup and Isolation: Monitor the reaction by TLC. Upon completion, carefully vent the

hydrogen gas and purge the vessel with an inert gas. Filter the reaction mixture through a

pad of Celite® to remove the catalyst, washing the pad thoroughly with the solvent.

Purification: Concentrate the filtrate under reduced pressure to yield the crude amino

alcohol. If necessary, further purification can be achieved by recrystallization or column

chromatography to afford the final product.

Characterization and Quality Control
The identity and purity of the synthesized compound must be confirmed through standard

analytical techniques.
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Analysis Technique Expected Results

¹H NMR

Signals corresponding to the pyrazole ring

protons, the N-methyl group, the methine proton

(CH-OH), and the diastereotopic methylene

protons of the propanol chain.

¹³C NMR

Resonances for all seven unique carbon atoms,

including those of the pyrazole ring, the N-

methyl group, and the propanol side chain.

Mass Spectrometry (ESI+)
A prominent ion peak corresponding to the

protonated molecule [M+H]⁺ at m/z 156.11.

HPLC
A single major peak indicating high purity

(typically >95%).

Potential Applications in Drug Discovery and
Development
The molecular architecture of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol suggests

significant potential in several therapeutic areas, primarily due to the well-documented activities

of its core components.

Kinase Inhibition
The aminopyrazole scaffold is a cornerstone in the development of kinase inhibitors.[3] Kinases

are critical enzymes in cellular signaling pathways, and their dysregulation is a hallmark of

cancer. The N-methylpyrazole can serve as a hinge-binding motif, while the aminopropanol

side chain can be functionalized to interact with solvent-exposed regions or allosteric pockets

of the enzyme, enhancing both potency and selectivity.

Kinase Active Site

ATP Binding Pocket Hinge Region Solvent Front
N-Methylpyrazole

Aminopropanol Side Chain

H-Bonding

Solvent Interactions
(Improves Selectivity)
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Caption: Binding model of the pyrazole scaffold in a kinase active site.

Anti-inflammatory and Analgesic Agents
Many pyrazole derivatives exhibit potent anti-inflammatory and analgesic properties.[4][5] This

activity is often mediated through the inhibition of enzymes like cyclooxygenases (COX) or

signaling proteins in inflammatory pathways. The structural features of the target molecule

make it a candidate for investigation in models of pain and inflammation.

CNS-Active Compounds
The 3-amino-1-propanol moiety is found in several drugs with activity in the central nervous

system (CNS), including antidepressants.[7][8] This scaffold can interact with neurotransmitter

transporters or receptors. The combination with the pyrazole ring, which can also contribute to

CNS activity, makes this compound a compelling candidate for screening in neurological and

psychiatric disease models.

Safety and Handling
As a novel research chemical, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol should be

handled with appropriate care in a laboratory setting.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a fume hood to avoid inhalation of any potential

dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Toxicity: The toxicological properties have not been fully investigated. Assume the compound

is potentially hazardous and avoid direct contact, ingestion, and inhalation.

Conclusion and Future Outlook
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3-Amino-1-(1-methyl-1H-pyrazol-4-yl)propan-1-ol represents a promising molecular scaffold

at the intersection of proven pharmacophores. Its straightforward and scalable synthesis allows

for the generation of material for comprehensive biological evaluation. The inherent versatility

of the aminopropanol side chain offers a prime handle for further chemical modification,

enabling the rapid exploration of structure-activity relationships (SAR) and the development of

libraries for high-throughput screening. Future research should focus on its synthesis,

characterization, and evaluation in relevant biological assays to unlock its full therapeutic

potential in oncology, inflammation, and neuroscience.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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